Cas no 1797661-64-3 (3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide)

• Product Name: 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide
• CAS No: 1797661-64-3
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5806922
• PubChem ID: 71807443
• Update Time: 2025-05-20

3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide
• 3-METHOXY-N-{[4-METHYL-6-(MORPHOLIN-4-YL)PYRIMIDIN-2-YL]METHYL}BENZAMIDE
• 3-methoxy-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]benzamide
• 3-methoxy-N-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)benzamide
• 1797661-64-3
• F6438-0871
• AKOS024560970

• Inchi： 1S/C18H22N4O3/c1-13-10-17(22-6-8-25-9-7-22)21-16(20-13)12-19-18(23)14-4-3-5-15(11-14)24-2/h3-5,10-11H,6-9,12H2,1-2H3,(H,19,23)
• InChI Key： GCUPPUQLMLNPFJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C)N=C(CNC(C3C=CC=C(C=3)OC)=O)N=2)CC1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide

Comprehensive Analysis of 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide (CAS No. 1797661-64-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide (CAS No. 1797661-64-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and benzamide backbone, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its morpholine and methoxybenzamide functional groups, which are known to enhance bioavailability and target specificity in therapeutic agents.

The structural complexity of 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide makes it a promising candidate for modulating protein-protein interactions, a hot topic in modern drug design. With the rise of precision medicine and AI-driven drug discovery, this compound aligns well with current trends, as it offers a scaffold for developing inhibitors against kinases and other enzymes implicated in diseases like cancer and inflammatory disorders. Its CAS No. 1797661-64-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing drug resistance, a critical challenge in oncology. The morpholin-4-yl moiety, in particular, is associated with improved pharmacokinetic properties, making it a valuable feature in next-generation therapeutics. Recent studies have explored its synergy with immunotherapy agents, a trending area in cancer research. Additionally, its pyrimidine core is a common motif in FDA-approved drugs, further validating its therapeutic potential.

From a synthetic chemistry perspective, 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide exemplifies the convergence of structure-activity relationship (SAR) optimization and computational modeling. Researchers are leveraging machine learning tools to predict its binding affinities, reducing the time and cost associated with traditional screening methods. This approach resonates with the industry's shift toward high-throughput screening and fragment-based drug design.

In conclusion, 3-methoxy-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}benzamide (CAS No. 1797661-64-3) represents a versatile and innovative compound at the forefront of pharmaceutical research. Its multifaceted applications, from oncology to neurodegenerative disease studies, underscore its importance in addressing unmet medical needs. As the scientific community continues to explore its mechanisms, this molecule is poised to play a pivotal role in the future of targeted therapy and personalized medicine.